Cas no 2138162-60-2 (1-Ethyl-1,5-diazecane)

• Product Name: 1-Ethyl-1,5-diazecane
• CAS No: 2138162-60-2
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 6082251
• PubChem ID: 165476558
• Update Time: 2025-10-28

1-Ethyl-1,5-diazecane Chemical and Physical Properties

Names and Identifiers

• EN300-719437
• SCHEMBL24109184
• 1-ethyl-1,5-diazecane
• 2138162-60-2
• 1-Ethyl-1,5-diazecane

• Inchi： 1S/C10H22N2/c1-2-12-9-5-3-4-7-11-8-6-10-12/h11H,2-10H2,1H3
• InChI Key： NCVPMXIARZKUAE-UHFFFAOYSA-N
• SMILES： N1(CC)CCCNCCCCC1

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-Ethyl-1,5-diazecane

Professional Introduction to 1-Ethyl-1,5-diazecane (CAS No. 2138162-60-2)

1-Ethyl-1,5-diazecane, with the chemical identifier CAS No. 2138162-60-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound belongs to the class of diazocines, which are characterized by the presence of two nitrogen atoms in a cyclic structure, making them versatile intermediates in synthetic chemistry.

The molecular structure of 1-Ethyl-1,5-diazecane consists of a seven-membered ring containing two nitrogen atoms and one ethyl substituent at the 1-position. This configuration imparts distinct electronic and steric properties to the molecule, which can be exploited in various chemical reactions and biological interactions. The presence of nitrogen atoms in the ring also makes it a potential candidate for coordination chemistry, where it can act as a ligand for metal ions, facilitating the development of new catalysts or functional materials.

In recent years, there has been growing interest in the pharmacological properties of diazocine derivatives. Studies have shown that compounds within this class exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and even neuroprotective effects. The ethyl group in 1-Ethyl-1,5-diazecane may play a crucial role in modulating these activities by influencing the molecule's solubility and binding affinity to biological targets. Researchers have been particularly intrigued by its potential as a precursor for more complex pharmacophores designed to interact with specific enzymes or receptors.

One of the most promising areas of research involving 1-Ethyl-1,5-diazecane is its application in medicinal chemistry as a scaffold for drug discovery. The flexibility of its cyclic structure allows for modifications at multiple positions, enabling chemists to fine-tune its properties for targeted therapeutic effects. For instance, functional groups can be introduced at the 5-position or elsewhere to enhance binding interactions with biological targets such as kinases or proteases. This adaptability makes it an attractive candidate for developing novel small-molecule drugs.

The synthesis of 1-Ethyl-1,5-diazecane typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include cyclization reactions followed by alkylation or amination steps to introduce the ethyl group and nitrogen atoms into the ring structure. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, reducing waste and improving yields. These developments are crucial for scaling up production while maintaining cost-effectiveness and environmental responsibility.

From a computational chemistry perspective, 1-Ethyl-1,5-diazecane has been studied using various modeling techniques to predict its behavior in different environments. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, helping researchers design more effective synthetic strategies. Additionally, molecular dynamics simulations have been employed to understand how the molecule interacts with biological membranes or enzymes at an atomic level. These computational approaches are indispensable tools for guiding experimental work and accelerating drug discovery efforts.

The pharmacokinetic properties of 1-Ethyl-1,5-diazecane are also subjects of intense investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for optimizing its therapeutic potential. Preclinical studies have begun to explore these aspects using both in vitro and in vivo models. For example, metabolic stability studies have revealed that certain derivatives exhibit rapid degradation under physiological conditions but can be stabilized through structural modifications.

One notable application of diazocine derivatives is in the development of radiolabeled compounds for diagnostic imaging. The ability to incorporate radioactive isotopes into these molecules allows researchers to track their distribution within living organisms non-invasively using techniques such as positron emission tomography (PET). This approach has significant implications for early disease detection and monitoring treatment responses in conditions like cancer or neurodegenerative disorders.

The future prospects for 1-Ethyl-1,5-diazecane are vast and multifaceted. As our understanding of its chemical properties continues to grow, so does its potential as a building block for innovative therapeutics. Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory findings into clinical applications that benefit patients worldwide. By leveraging cutting-edge technologies and interdisciplinary approaches, we can unlock new possibilities for harnessing this remarkable compound's full potential.